Cas no 2034223-41-9 (N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-2-amine)

• Product Name: N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-2-amine
• CAS No: 2034223-41-9
• MF: C₁₇H₁₇FN₄O
• MW: 312.341486692429
• CID: 5866703
• PubChem ID: 119103813
• Update Time: 2025-08-03

N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-2-amine
• AKOS026696672
• 2034223-41-9
• N-{1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}pyrimidin-2-amine
• [1-(4-fluorophenyl)cyclopropyl]-[3-(pyrimidin-2-ylamino)azetidin-1-yl]methanone
• (1-(4-fluorophenyl)cyclopropyl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone
• F6550-4680

• Inchi： 1S/C17H17FN4O/c18-13-4-2-12(3-5-13)17(6-7-17)15(23)22-10-14(11-22)21-16-19-8-1-9-20-16/h1-5,8-9,14H,6-7,10-11H2,(H,19,20,21)
• InChI Key： PAPOUBKDIBTUOI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(N2CC(C2)NC2N=CC=CN=2)=O)CC1

Computed Properties

• Exact Mass: 312.13863934g/mol
• Monoisotopic Mass: 312.13863934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.1Ų

Additional information on N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-2-amine

Recent Advances in the Study of N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-2-amine (CAS: 2034223-41-9)

The compound N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-2-amine (CAS: 2034223-41-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-2-amine, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity of the compound. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity and interaction with biological targets.

In vitro and in vivo studies have demonstrated that N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-2-amine exhibits promising activity against a range of disease targets, including certain types of cancer and inflammatory disorders. For instance, the compound has shown potent inhibition of specific kinase enzymes involved in cell proliferation and inflammation. These findings suggest its potential as a lead compound for the development of novel therapeutics.

Pharmacokinetic and toxicity studies have also been conducted to evaluate the safety profile of N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-2-amine. Preliminary results indicate favorable absorption and distribution properties, with minimal off-target effects. However, further studies are required to fully assess its long-term safety and efficacy in clinical settings.

In conclusion, the compound N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-2-amine (CAS: 2034223-41-9) represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to realize its therapeutic potential.